Cas no 68889-71-4 (octahydro-4,7-methano-1H-indenedimethylamine)

octahydro-4,7-methano-1H-indenedimethylamine structure
68889-71-4 structure
Product Name:octahydro-4,7-methano-1H-indenedimethylamine
CAS No:68889-71-4
MF:C12H22N2
MW:194.316483020782
CID:1735549
PubChem ID:173118
Update Time:2025-04-21

octahydro-4,7-methano-1H-indenedimethylamine Chemical and Physical Properties

Names and Identifiers

    • octahydro-4,7-methano-1H-indenedimethylamine
    • 4,7-Methano-1H-indenedimethanamine, octahydro-
    • 3(4),8(9)-Di(aminomethyl)tricyclo(5.2.1.0(2.6))decane
    • Octahydro-4,7-methano-1H-indenedimethanamine
    • octahydro-1H-4,7-methanoindene-1,2-diyldimethanamine
    • NS00120033
    • W-111374
    • ADDZHZUZVQDCOP-UHFFFAOYSA-N
    • 68889-71-4
    • EINECS 272-573-7
    • EINECS 256-803-3
    • DTXCID10815900
    • DTXSID40867735
    • 50851-96-2
    • (octahydro-1H-4,7-methanoindene-1,2-diyl)dimethanamine
    • SCHEMBL1357840
    • Inchi: 1S/C12H22N2/c13-5-9-4-10-7-1-2-8(3-7)12(10)11(9)6-14/h7-12H,1-6,13-14H2
    • InChI Key: ADDZHZUZVQDCOP-UHFFFAOYSA-N
    • SMILES: NCC1C(CN)CC2C3CCC(C3)C21

Computed Properties

  • Exact Mass: 194.17846
  • Monoisotopic Mass: 194.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 6
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 52.04
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